Cas no 16971-33-8 (Carbonylchlorohydridotris(triphenylphosphine)ruthenium(Ⅱ))

Carbonylchlorohydridotris(triphenylphosphine)ruthenium(Ⅱ) structure
16971-33-8 structure
Product Name:Carbonylchlorohydridotris(triphenylphosphine)ruthenium(Ⅱ)
CAS No:16971-33-8
MF:C55H45ClOP3Ru
MW:951.389495611191
MDL:MFCD31942895
CID:50624
PubChem ID:24860276
Update Time:2025-04-18

Carbonylchlorohydridotris(triphenylphosphine)ruthenium(Ⅱ) Chemical and Physical Properties

Names and Identifiers

    • carbonylchlorohydridotris(triphenyl-phosphine)rut
    • Carbonylchlorohydridotris(triphenylphosphine)ruthenium(II)
    • Carbonylchlorohydrotris(triphenylphosphine)ruthenium
    • Carbonylchlorohydridotris(triphenylphosphine)ruthe nium(Ⅱ)
    • Carbonylchlorohydridotris(triphenylphosphine)-ruthenium(II)
    • Chlorocarbonylhydridotris(triphenlyphosphine) Ruthenium (II)
    • Carbonylchlorohydrido tris (triphenylphosphine) ru
    • Carbonylchlorohydridotris(triphenylphosphine)ruthenium
    • Hydridochlorocarbonyltris-(triphenylphosphino)-ruthenium
    • CARBONYLCHLOROHYDRIDOTRIS(TRIPHENYLPHOSPHINE)RUTHENIUM (II)
    • Carbonylchlorohydridotris(triphenylphosphine)ruthenium(II),99%
    • Carbonylchlorohydridotris(triphenylphosphine)rutheniuM(II),98% (PPh3)3(CO)HRuCl
    • RuHCl(CO)(PPh3)3
    • Carbon monoxide;chloro(hydrido)ruthenium;triphenylphosphane
    • Carbonylchlorohydridotris(triphenylphosphine)ruthenium(Ⅱ)
    • carbon monoxide;chlororuthenium;triphenylphosphane
    • C73265
    • 16971-33-8
    • AKOS025310735
    • MFCD31942895
    • MDL: MFCD31942895
    • Inchi: 1S/3C18H15P.CO.ClH.Ru/c3*1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;1-2;;/h3*1-15H;;1H;/q;;;;;+1/p-1
    • InChI Key: MVJRXTSUBHUUPN-UHFFFAOYSA-M
    • SMILES: [Ru]Cl.P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.[O+]#[C-]

Computed Properties

  • Exact Mass: 951.14200
  • Monoisotopic Mass: 952.149
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 61
  • Rotatable Bond Count: 9
  • Complexity: 214
  • Covalently-Bonded Unit Count: 7
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 1
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Uncertain
  • Melting Point: 204-206 °C (dec.) (lit.)
  • Boiling Point: 360°C at 760 mmHg
  • Flash Point: 181.7°C
  • Water Partition Coefficient: Insoluble
  • PSA: 40.77000
  • LogP: 10.81590
  • Sensitiveness: Air stable, light sensitive
  • Solubility: Insoluble in water

Carbonylchlorohydridotris(triphenylphosphine)ruthenium(Ⅱ) Security Information

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